Cas no 1955499-19-0 (rac-(1R,2S)-2-(propan-2-yl)cyclopropylmethanamine hydrochloride, trans)

• Product Name: rac-(1R,2S)-2-(propan-2-yl)cyclopropylmethanamine hydrochloride, trans
• CAS No: 1955499-19-0
• MF: C₇H₁₆ClN
• MW: 149.661641120911
• MDL: MFCD29034426
• CID: 5153233
• PubChem ID: 121552789
• Update Time: 2025-10-22

rac-(1R,2S)-2-(propan-2-yl)cyclopropylmethanamine hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• ((1R,2S)-2-Isopropylcyclopropyl)methanamine hydrochloride
• rac-[(1R,2S)-2-(propan-2-yl)cyclopropyl]methanamine hydrochloride, trans
• [(1R,2S)-2-propan-2-ylcyclopropyl]methanamine;hydrochloride
• starbld0006151
• Z2235814456
• [(1R,2S)-2-(propan-2-yl)cyclopropyl]methanamine hydrochloride
• rac-[(1R,2S)-2-(propan-2-yl)cyclopropyl]methanamine hydrochloride
• rac-(1R,2S)-2-(propan-2-yl)cyclopropylmethanamine hydrochloride, trans

• MDL： MFCD29034426
• Inchi： 1S/C7H15N.ClH/c1-5(2)7-3-6(7)4-8;/h5-7H,3-4,8H2,1-2H3;1H/t6-,7-;/m0./s1
• InChI Key： UGFGIDOVZZFURA-LEUCUCNGSA-N
• SMILES： Cl.NC[C@@H]1C[C@H]1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 78.5
• Topological Polar Surface Area: 26

Additional information on rac-(1R,2S)-2-(propan-2-yl)cyclopropylmethanamine hydrochloride, trans

Comprehensive Overview of rac-(1R,2S)-2-(propan-2-yl)cyclopropylmethanamine hydrochloride (CAS No. 1955499-19-0)

The compound rac-(1R,2S)-2-(propan-2-yl)cyclopropylmethanamine hydrochloride (CAS No. 1955499-19-0) is a stereoisomeric derivative of cyclopropylmethanamine, featuring a unique trans-configured cyclopropyl ring system. This chiral amine hydrochloride salt has garnered significant attention in pharmaceutical and agrochemical research due to its structural complexity and potential bioactivity. The rac-(1R,2S) designation indicates a racemic mixture of enantiomers, while the propan-2-yl (isopropyl) substituent enhances steric and electronic properties, influencing its interaction with biological targets.

In recent years, the demand for cyclopropyl-containing compounds has surged, driven by their prevalence in drug discovery. Researchers frequently search for "trans-cyclopropylamine derivatives" or "chiral amine synthesis" to explore applications in kinase inhibitors or neurotransmitter modulators. The hydrochloride salt form (hydrochloride) of this compound improves solubility, a critical factor for bioavailability—a hot topic in preclinical drug development. Its CAS number (1955499-19-0) serves as a key identifier in regulatory and patent documentation, often queried in databases like SciFinder or Reaxys.

Synthetic routes to rac-(1R,2S)-2-(propan-2-yl)cyclopropylmethanamine typically involve cyclopropanation of allylic precursors, followed by resolution or asymmetric synthesis to control stereochemistry. The trans configuration is particularly challenging to achieve, making this compound a benchmark for stereoselective synthesis methodologies. Analytical techniques such as chiral HPLC and X-ray crystallography are essential for confirming its enantiomeric purity, a frequent concern in QA/QC workflows.

From an industrial perspective, scalability of cyclopropylamine derivatives is a recurring theme in process chemistry forums. Environmental sustainability—addressed via catalytic methods or solvent optimization—aligns with the "green chemistry" trend. Meanwhile, computational studies leveraging AI-driven molecular modeling (e.g., DFT calculations) predict this compound's conformational stability, a subtopic dominating scholarly searches on platforms like PubMed.

Regulatory compliance for rac-(1R,2S)-2-(propan-2-yl)cyclopropylmethanamine hydrochloride hinges on proper handling under GMP/GLP guidelines, though it remains non-classified as hazardous. Its potential as a pharmacophore in CNS-targeting agents is under investigation, reflecting broader interest in blood-brain barrier permeability—a frequently searched term in neuropharmacology circles.

In summary, CAS No. 1955499-19-0 represents a versatile scaffold bridging academic inquiry and industrial innovation. Its nomenclature (rac-(1R,2S)-2-(propan-2-yl)cyclopropylmethanamine hydrochloride) encapsulates stereochemical precision, while its physicochemical properties invite exploration across multiple disciplines, from medicinal chemistry to material science.